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Compound of Interest

Compound Name: Permethrinic acid methyl ester

Cat. No.: B108998 Get Quote

Essential Safety and Handling Guide for
Permethrinic Acid Methyl Ester
This guide provides immediate, essential safety and logistical information for handling

Permethrinic acid methyl ester (CAS No. 61898-95-1). It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
Permethrinic acid methyl ester is classified with the following hazards:

Acute toxicity, oral (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3): May

cause respiratory irritation.[1]

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1]
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H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Storage Conditions
Proper storage is crucial for maintaining the integrity of Permethrinic acid methyl ester.

Form Storage Temperature Duration

Pure -20°C 3 years

4°C 2 years

In solvent -80°C 6 months

-20°C 1 month

Shipping is acceptable at room

temperature for less than 2

weeks.[1]

Operational Plan for Safe Handling
Following a strict operational plan minimizes risks associated with handling Permethrinic acid
methyl ester.

Pre-Operational Checks
Ventilation: Ensure work is conducted in a well-ventilated area, preferably a chemical fume

hood.[1]

Emergency Equipment: Confirm that a safety shower and eye wash station are accessible.

[1]

Personal Protective Equipment (PPE) Inspection: Check that all required PPE is available

and in good condition.
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Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.

Body Part Protection

Eyes/Face
Safety goggles with side-shields or a face

shield.[1]

Hands

Protective gloves (e.g., Nitrile gloves offer good

resistance to bases, oils, and many solvents).[1]

[2]

Body

Impervious clothing, such as a lab coat or

chemical-resistant suit, to prevent skin contact.

[1]

Respiratory

A suitable respirator should be used, especially

in cases of inadequate ventilation or when

creating aerosols. A NIOSH-approved respirator

with an organic vapor cartridge may be

appropriate.[1][3]

Handling Procedure
Wear all required PPE before handling the substance.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1]

Use only in a well-ventilated area or outdoors.[1]

Wash hands thoroughly after handling.[1]

Post-Handling Procedures
Take off contaminated clothing and wash it before reuse.[1]
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Store the chemical in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and ignition sources.[1]

Clean the work area and decontaminate any surfaces that may have come into contact with

the chemical.

Emergency Procedures
In case of accidental exposure, follow these first aid measures:

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide respiratory support. Seek

immediate medical attention.[1]

Skin Contact

Wash the affected area with plenty of soap and

water. Remove contaminated clothing. Seek

medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Disposal Plan
Proper disposal is essential to prevent environmental contamination.

Containment: In case of a spill, absorb the material with a non-combustible absorbent

material (e.g., diatomite, universal binders).[1]

Collection: Collect the absorbed material and any contaminated soil into a suitable, labeled

container for disposal.

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]
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Disposal: Dispose of the contaminated waste according to federal, state, and local

environmental regulations. Do not allow the product to enter drains or water courses.[1]

Visual Workflows
The following diagrams illustrate the key steps for safe handling and disposal.
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Safe Handling Workflow for Permethrinic Acid Methyl Ester

Preparation

Handling
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Disposal Plan for Permethrinic Acid Methyl Ester

Containment

Collection & Decontamination

Final Disposal

Accidental Spill or Leak

Absorb with Inert Material

Collect Waste in Labeled Container

Decontaminate Surfaces with Alcohol

Dispose According to Regulations

Prevent Entry into Drains/Waterways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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